Cas no 19394-45-7 (pentanedioic acid, 3-ethyl-3-(4-fluorophenyl)-)

pentanedioic acid, 3-ethyl-3-(4-fluorophenyl)- structure
19394-45-7 structure
Product Name:pentanedioic acid, 3-ethyl-3-(4-fluorophenyl)-
CAS No:19394-45-7
MF:C13H15FO4
MW:254.254207849503
CID:1386655
Update Time:2024-08-16

pentanedioic acid, 3-ethyl-3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • pentanedioic acid, 3-ethyl-3-(4-fluorophenyl)-
    • 3-Ethyl-3-(4-fluorophenyl)pentanedioic acid
    • LogP
    • Inchi: 1S/C13H15FO4/c1-2-13(7-11(15)16,8-12(17)18)9-3-5-10(14)6-4-9/h3-6H,2,7-8H2,1H3,(H,15,16)(H,17,18)
    • InChI Key: XSHHULYXHCOVLA-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CC(CC)(C1=CC=C(F)C=C1)CC(O)=O

Computed Properties

  • Exact Mass: 254.09545

Experimental Properties

  • Density: 1.276±0.06 g/cm3(Predicted)
  • Boiling Point: 379.2±27.0 °C(Predicted)
  • PSA: 74.6
  • pka: 4.06±0.10(Predicted)
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